Cas no 2282709-41-3 (1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester)

1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester is a pyrazole derivative with a molecular structure featuring a 4-methoxybenzyl substitution at the 3-position and an ethyl ester functional group at the 4-carboxylic acid position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of biologically active molecules. The presence of the methoxyphenyl and ester groups enhances its reactivity and solubility, making it suitable for further functionalization. Its well-defined structure and purity ensure consistent performance in applications such as heterocyclic synthesis and medicinal chemistry studies.

1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester structure

2282709-41-3 structure

Product Name:1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester

CAS No:2282709-41-3

MF:C₁₄H₁₆N₂O₃

MW:260.288443565369

MDL:MFCD19706802

CID:5213694

Update Time:2025-05-21

1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester
- MDL： MFCD19706802
- Inchi： 1S/C14H16N2O3/c1-3-19-14(17)12-9-15-16-13(12)8-10-4-6-11(18-2)7-5-10/h4-7,9H,3,8H2,1-2H3,(H,15,16)
- InChI Key： ARJVOCWOIYFEJW-UHFFFAOYSA-N
- SMILES： N1C=C(C(OCC)=O)C(CC2=CC=C(OC)C=C2)=N1

1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB424203-1 g	Ethyl 5-[(4-methoxyphenyl)methyl]-1H-pyrazole-4-carboxylate	2282709-41-3	1g	€623.20	2023-03-11
abcr	AB424203-5 g	Ethyl 5-[(4-methoxyphenyl)methyl]-1H-pyrazole-4-carboxylate	2282709-41-3	5g	€1,248.00	2023-03-11
abcr	AB424203-1g	Ethyl 5-[(4-methoxyphenyl)methyl]-1H-pyrazole-4-carboxylate; .	2282709-41-3	1g	€623.20	2025-04-19
abcr	AB424203-5g	Ethyl 5-[(4-methoxyphenyl)methyl]-1H-pyrazole-4-carboxylate; .	2282709-41-3	5g	€1248.00	2025-04-19
abcr	AB424203-10g	Ethyl 5-[(4-methoxyphenyl)methyl]-1H-pyrazole-4-carboxylate; .	2282709-41-3	10g	€1588.80	2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester Related Literature

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3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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Additional information on 1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester

1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester (CAS No. 2282709-41-3)

The compound 1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester (CAS No. 2282709-41-3) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and potential biological activities. The pyrazole ring serves as a central structural motif, while the 4-methoxyphenylmethyl and ethyl ester substituents contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored the potential of this compound as a lead molecule for developing novel anti-inflammatory agents. The methoxy group on the phenyl ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies. Furthermore, the ethyl ester group can be readily modified to introduce additional functional groups, enabling fine-tuning of the compound's properties for specific applications.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The key intermediate is the pyrazole carboxylic acid derivative, which is then subjected to alkylation using a suitable reagent to introduce the 4-methoxyphenylmethyl group. The final step involves esterification with ethanol to yield the desired product. This synthetic pathway has been optimized in recent studies to improve yield and reduce reaction time.

The structural features of this compound make it an ideal candidate for exploring its role in supramolecular chemistry. The pyrazole ring can act as a coordinating unit in metallo-supramolecular assemblies, while the methoxyphenylmethyl group provides steric bulk and electronic modulation. Recent research has demonstrated that this compound can form stable coordination complexes with transition metals such as copper and zinc ions. These complexes exhibit interesting magnetic and optical properties, which could be exploited in the development of new materials for sensing and catalysis applications.

Another area of active research is the evaluation of this compound's biological activity. In vitro assays have shown that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The ethyl ester group plays a crucial role in modulating enzyme binding affinity, suggesting that further optimization could lead to more potent inhibitors. Additionally, preliminary toxicity studies indicate that this compound has a favorable safety profile at therapeutic concentrations.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 3-[(4-methoxyphenyl)methyl]-, ethyl ester (CAS No. 2282709-41-3) is a versatile compound with promising applications in both medicinal and materials chemistry. Its unique structure and functional groups provide ample opportunities for further research and development. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.